Cas no 10589-94-3 (Deuteroporphyrin IX Dimethyl Ester)

• Product Name: Deuteroporphyrin IX Dimethyl Ester
• CAS No: 10589-94-3
• MF: C₃₂H₃₄N₄O₄
• MW: 538.64
• MDL: MFCD00010033
• CID: 48671
• PubChem ID: 24867609
• Update Time: 2024-11-03

Deuteroporphyrin IX Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Pyroporphyrin dimethyl ester
• Deuteroporphyrin IX dimethyl ester
• Dimethyl 3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• Deuteroporphyrin IX dimethyl ester,Dimethyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• Deuteroporphyrin IX dimethyl ester from bovine blood
• Deuteroporphyrin X dimethyl ester from bovine blood
• 21H,23H-Porphine-2,18-dipropanoicacid, 3,7,12,17-tetramethyl-, 2,18-dimethyl ester
• deuteroporfirin dimethyl ester
• deuteroporphyrin IX methyl ester
• Deuteroporphyrindimethylester
• Dimethyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• DPIX dimethyl ester
• NSC 17451
• min
• Pyroporphyrin
• DeuteroporphyrinIXdimethylesterpurplextl
• DEUTEROPORPHYRIN IX DIMETHYL ESTER FROM&
• Nsc17451
• DeuteroporphyrinIX,dimethylester,min.97%
• Deuteroporphyrin IX, dimethyl ester, min. 97%
• DeuteroporphyrinX dimethyl ester from bovine blood
• J-001498
• DB-040662
• Deuteroporphyrin IX dimethyl ester from bovine blood
• Deuteroporphyrin IX dimethyl ester from bovine blood, technical grade, synthetic, 90%
• 21H,23H-Porphine-2,18-dipropanoic acid, 3,7,12,17-tetramethyl-, dimethyl ester
• EINECS 234-195-0
• HY-W073023
• B2AR39YW5P
• DTXSID90889381
• methyl 3-[20-(3-methoxy-3-oxopropyl)-5,9,14,19-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1{3,6}.1{8,11}.1{13,16}]tetracosa-1(21),2,4,6,8(23),9,11,13,15,17,19-undecaen-4-yl]propanoate
• 10589-94-3
• Dimethyl 3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate, NSC 17451
• DeuteroporphyrinIX dimethyl ester
• CEPCOHFDZYMQHP-UHFFFAOYSA-N
• methyl 3-[18-(3-methoxy-3-oxopropyl)-3,8,13,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
• DEUTEROPORPHYRIN 1X DIMETHYL ESTER
• 2,18-Dimethyl 3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropanoate
• AKOS015908800
• 21H,23H-Porphine-2,18-dipropanoic acid, 3,7,12,17-tetramethyl-, 2,18-dimethyl ester
• Deuteroporphyrin IX, dimethyl ester
• NSC-17451
• BCP10891
• SCHEMBL1283763
• MFCD00010033
• CS-0106131
• SCHEMBL8078725
• Deuteroporphyrin IX Dimethyl Ester

• MDL： MFCD00010033
• Inchi： 1S/C32H34N4O4/c1-17-11-22-14-27-19(3)23(7-9-31(37)39-5)29(35-27)16-30-24(8-10-32(38)40-6)20(4)28(36-30)15-26-18(2)12-21(34-26)13-25(17)33-22/h11-16,33,36H,7-10H2,1-6H3/b21-13-,22-14?,25-13?,26-15?,27-14-,28-15-,29-16?,30-16-
• InChI Key： JDWKDJYBNJTDOW-RWJCOFQGSA-N
• SMILES： CC1=C/C2=C/C3=N/C(C(CCC(OC)=O)=C3C)=C\C4=C(CCC(OC)=O)C(C)=C(N4)/C=C(C(C)=C5)\N=C5/C=C1\N2

Computed Properties

• Exact Mass: 538.25800
• Monoisotopic Mass: 538.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.7
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.218
• Melting Point: 217-220 °C (lit.)
• Boiling Point: 996.386°C at 760 mmHg
• Flash Point: 565.3°C
• Refractive Index: 1.602
• PSA: 108.90000
• LogP: 3.01820
• Solubility: Not available

Deuteroporphyrin IX Dimethyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26-36
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Porphyrins